3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol
• IUPAC Name: 3-[1-(2-chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C15H15ClN2O2/c1-10-4-5-12(16)13(9-10)18-8-2-3-11(15(18)20)14(19)6-7-17/h4-5,9,11H,2-3,6,8H2,1H3
• InChI Key: TXGWRKJQXZBUDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)N2CCCC(C2=O)C(=O)CC#N

Description

This compound (CAS: 2059966-70-8) features a 3-oxopropanenitrile backbone linked to a 2-oxopiperidin-3-yl moiety substituted with a 2-chloro-5-methylphenyl group. Its molecular formula is C₁₅H₁₄ClN₂O₂, with a molecular weight of 293.74 g/mol. The structure combines a nitrile group, ketone functionality, and a piperidinone ring, making it a versatile intermediate for synthesizing heterocycles or bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile can be achieved through several synthetic routes One common method involves the reaction of 2-chloro-5-methylbenzaldehyde with piperidine in the presence of a suitable catalyst to form the corresponding Schiff base This intermediate is then subjected to a cyclization reaction to form the piperidine ring

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the nitrile group to an amine or other functional groups.

Substitution: The chloro group can be substituted with other nucleophiles to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including its interactions with enzymes or receptors.

Medicine: It could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: The compound may be used in the development of new materials or as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Structural Analogues with Varying Aryl Substituents

The compound belongs to a class of 3-aryl-3-oxopropanenitrile derivatives. Key structural analogs include:

Compound Name	Substituents on Aryl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	2-Cl, 5-Me	C₁₅H₁₄ClN₂O₂	293.74	Piperidinone core; potential CNS modulation
3-[1-(5-Chloro-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	5-Cl, 2-F	C₁₄H₁₂ClFN₂O₂	294.71	Enhanced lipophilicity from F atom
3-(2-Methoxyphenyl)-3-oxopropanenitrile	2-OMe	C₁₀H₈NO₂	175.18	Simpler aryl group; cyclization precursor
3-(4-Methyl-2-(tosylamino)thiazol-5-yl)-3-oxopropanenitrile	Thiazole with Tosylamino group	C₁₄H₁₂N₂O₃S	304.32	Heterocyclic synthesis applications

Key Observations :

• Core Structure : The 2-oxopiperidinyl group distinguishes the target compound from simpler aryl-3-oxopropanenitriles (e.g., methoxy derivatives), likely influencing conformational flexibility and binding interactions .

Pharmacological and Physicochemical Properties

• Bioactivity Clues: Triarylpyridinone inhibitors () and imidazo-pyrrolo-pyrazine derivatives () with nitrile groups are explored as protease inhibitors, implying the target compound could share similar therapeutic niches .

Biological Activity

The compound 3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a synthetic organic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{16}ClN_1O_3$ with a molecular weight of approximately 295.75 g/mol. The structure includes a piperidine ring and a nitrile group, which are crucial for its biological activity.

Research indicates that this compound may interact with various biological targets, including:

• Enzymatic Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially affecting the synthesis of neurotransmitters.
• Receptor Modulation : Preliminary studies suggest that it may act as a modulator of specific neurotransmitter receptors, influencing neuronal signaling pathways.

Pharmacological Effects

The biological activity of the compound has been evaluated in several contexts:

Antimicrobial Activity

In vitro studies have demonstrated that 3-[1-(2-Chloro-5-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile exhibits antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined, showing effectiveness against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anti-inflammatory Activity

Studies have reported that the compound possesses anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines. Animal models demonstrated reduced inflammation markers when treated with the compound.

Case Studies

• Neuroprotective Effects : A study investigated the neuroprotective effects in rodent models of neurodegenerative diseases. The results indicated significant improvement in cognitive function and reduction in neuroinflammation markers.
• Cancer Research : In a preliminary study on cancer cell lines, the compound showed cytotoxic effects against various cancer types, including breast and lung cancer cells. The IC50 values were established, indicating its potential as an anticancer agent.